Cas no 1955553-47-5 (N1-(pyridin-4-yl)benzene-1,4-diamine hydrochloride)

• Product Name: N1-(pyridin-4-yl)benzene-1,4-diamine hydrochloride
• CAS No: 1955553-47-5
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• MDL: MFCD29763276
• CID: 5247722
• PubChem ID: 122360094
• Update Time: 2026-03-09

N1-(pyridin-4-yl)benzene-1,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-N-Pyridin-4-ylbenzene-1,4-diamine
• hydrochloride
• N1-(pyridin-4-yl)benzene-1,4-diamine hydrochloride

• MDL： MFCD29763276
• Inchi： 1S/C11H11N3.ClH/c12-9-1-3-10(4-2-9)14-11-5-7-13-8-6-11;/h1-8H,12H2,(H,13,14);1H
• InChI Key： KSKDKRUOZNKJQD-UHFFFAOYSA-N
• SMILES： N(C1=CC=NC=C1)C1C=CC(N)=CC=1.Cl

Additional information on N1-(pyridin-4-yl)benzene-1,4-diamine hydrochloride

Comprehensive Overview of N1-(pyridin-4-yl)benzene-1,4-diamine hydrochloride (CAS No. 1955553-47-5)

N1-(pyridin-4-yl)benzene-1,4-diamine hydrochloride (CAS No. 1955553-47-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique molecular structure combining a pyridine ring with a benzene diamine backbone, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals frequently search for terms like "pyridine derivatives," "benzene diamine applications," and "CAS 1955553-47-5 properties" to explore its potential.

The growing interest in N1-(pyridin-4-yl)benzene-1,4-diamine hydrochloride is driven by its versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in targeted therapy and precision medicine. With the rise of AI-driven drug design, queries such as "computational modeling of pyridine-amine compounds" and "structure-activity relationship of CAS 1955553-47-5" reflect the compound's relevance in modern research.

From a materials science perspective, this compound's ability to form stable coordination complexes makes it valuable for designing metal-organic frameworks (MOFs) and conductive polymers. Searches for "MOF synthesis with benzene diamine" or "electrochemical applications of pyridine derivatives" underscore its utility in sustainable energy and sensor technologies. Its hydrochloride salt form (1955553-47-5) further enhances solubility, addressing formulation challenges in both industrial and academic settings.

Quality control and analytical characterization of N1-(pyridin-4-yl)benzene-1,4-diamine hydrochloride are frequently discussed topics. Techniques like HPLC purity analysis, mass spectrometry, and X-ray crystallography are essential for verifying its structural integrity. Laboratories often seek "CAS 1955553-47-5 spectral data" or "stability studies of hydrochloride salts" to ensure reproducibility in synthetic protocols.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling of amine-based compounds remains a common query, with searches like "safe storage of pyridine derivatives" trending in regulatory forums. The compound's biodegradability and green chemistry alternatives align with the global push toward sustainable laboratory practices.

In summary, N1-(pyridin-4-yl)benzene-1,4-diamine hydrochloride (CAS No. 1955553-47-5) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials engineering. Its evolving applications continue to inspire research, making it a compound of enduring interest in both peer-reviewed literature and industrial innovation.